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Compound of Interest

Compound Name: 4-Bromooctane

Cat. No.: B1583688 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety, handling, and disposal

procedures for 4-Bromooctane (CAS No. 999-06-4). The information is compiled from various

safety data sheets and chemical databases to ensure a comprehensive understanding for

professionals working with this compound.

Chemical and Physical Properties
4-Bromooctane is a colorless liquid with a faint, sweet odor.[1][2] It is an organic compound

with the molecular formula C₈H₁₇Br.[1][2][3] Understanding its physical and chemical properties

is fundamental to its safe handling and use in experimental settings.

Table 1: Physical and Chemical Properties of 4-Bromooctane
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Property Value Source

Molecular Formula C₈H₁₇Br [1][2][3][4]

Molecular Weight 193.12 g/mol [1][3][4]

Appearance Colorless liquid [1][2]

Odor Faint, sweet [1][2]

Boiling Point 190.8 °C at 760 mmHg [1]

Flash Point 56.1 °C [1][2]

Density 1.108 g/cm³ [1]

Vapor Pressure 0.739 mmHg at 25°C [2]

Refractive Index 1.45 [1]

LogP 3.74020

Safety and Hazard Information
While specific toxicity data for 4-Bromooctane is largely unavailable in the provided search

results, general precautions for handling halogenated organic compounds should be strictly

followed.[5] The health hazards of this product have not been fully investigated.[6]

Table 2: Hazard Identification and Precautionary Statements
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Hazard Category GHS Classification Precautionary Statements

Health Hazards
Not fully classified; potential

irritant.[5][6]

Avoid breathing mist, gas, or

vapors.[5] Avoid contact with

skin and eyes.[5][7] Wash

hands and face thoroughly

after handling.[7]

Physical Hazards Combustible liquid.[7][8][9]

Keep away from heat, sparks,

open flames, and hot surfaces.

[7][8][9][10] No smoking.[7][8]

[9]

Environmental Hazards
Potentially toxic to aquatic life.

[7][8]

Avoid release to the

environment.[7][8]

Note: GHS classification data for 4-Bromooctane is not consistently available. The information

presented is based on related compounds and general chemical safety principles.

Handling and Storage Protocols
Proper handling and storage are crucial to minimize exposure and ensure laboratory safety.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling 4-
Bromooctane to determine the appropriate PPE. The following are general recommendations:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[5]

Skin Protection: Wear impervious, chemical-resistant gloves and protective clothing.[5][6]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[5] Work should be conducted in a well-ventilated area, preferably in a

chemical fume hood.[6][7]

Safe Handling Procedures
Handle in a well-ventilated place.[5][7]
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Avoid the formation of dust and aerosols.[5]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[5][7]

Do not eat, drink, or smoke when using this product.[9]

Storage Conditions
Store the container tightly closed in a dry, cool, and well-ventilated place.[5][7][10]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[7]

[10]

Keep away from heat, sparks, and flame.[8][9][10]

Emergency Procedures
First-Aid Measures
Table 3: First-Aid Measures for 4-Bromooctane Exposure

Exposure Route First-Aid Protocol

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[5]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[5]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[5]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[5]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

Specific Hazards: Upon combustion, it may produce toxic fumes.[6][7]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[5]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Remove all sources of ignition. Evacuate personnel to safe areas.[5]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

let the chemical enter drains.[5]

Containment and Cleaning: Collect and arrange for disposal. Keep the chemical in suitable,

closed containers for disposal. Use spark-proof tools and explosion-proof equipment.[5]

Absorb the spill with inert material (e.g., sand, earth) and place it in a suitable container for

disposal.[7][11]

Disposal Procedures
The disposal of 4-Bromooctane must be conducted in accordance with local, regional, and

national regulations.

Product Disposal: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[5] Do not contaminate

water, foodstuffs, feed, or seed by storage or disposal. Do not discharge to sewer systems.

[5]

Contaminated Packaging: Containers can be triply rinsed (or equivalent) and offered for

recycling or reconditioning.[5] Alternatively, the packaging can be punctured to make it

unusable for other purposes and then be disposed of in a sanitary landfill.[5]

Experimental Protocols and Data
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It is important to note that the safety data sheets and chemical databases reviewed for this

guide do not contain detailed experimental protocols for the synthesis, use, or specific safety

testing of 4-Bromooctane. The information provided is a compilation of standardized safety

recommendations. Researchers should develop specific standard operating procedures

(SOPs) for their experimental setups that incorporate the safety information outlined in this

guide. Quantitative toxicity data, such as LD50 and LC50 values, were not available in the

consulted resources.[5]

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 4-Bromooctane
from receipt to disposal.
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Caption: Workflow for the safe handling of 4-Bromooctane.
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Disclaimer: This guide is intended for informational purposes only and should not be

considered a substitute for a comprehensive risk assessment and adherence to all applicable

safety regulations and institutional protocols. Always consult the most current Safety Data

Sheet (SDS) for 4-Bromooctane before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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